Biotin-PEG6-NHS ester
Biotin-PEG6-NHS ester
Biotin-PEG6-NHS ester is PEG derivative containing a biotin group and an NHS ester group. The NHS group reacts specifically and efficiently with lysine and N-terminal amino groups at pH 7-9 to form stable amide bonds. PEG Linkers may be useful in the development of antibody drug conjugates.
Brand Name:
Vulcanchem
CAS No.:
2055045-04-8
VCID:
VC0521343
InChI:
InChI=1S/C29H48N4O12S/c34-24(4-2-1-3-23-28-22(21-46-23)31-29(38)32-28)30-8-10-40-12-14-42-16-18-44-20-19-43-17-15-41-13-11-39-9-7-27(37)45-33-25(35)5-6-26(33)36/h22-23,28H,1-21H2,(H,30,34)(H2,31,32,38)/t22-,23-,28-/m0/s1
SMILES:
O=C1N[C@@]2([H])CS[C@@H](CCCCC(NCCOCCOCCOCCOCCOCCOCCC(ON3C(CCC3=O)=O)=O)=O)[C@@]2([H])N1
Molecular Formula:
C29H48N4O12S
Molecular Weight:
676.78
Biotin-PEG6-NHS ester
CAS No.: 2055045-04-8
Inhibitors
VCID: VC0521343
Molecular Formula: C29H48N4O12S
Molecular Weight: 676.78
Purity: >98% (or refer to the Certificate of Analysis)
| CAS No. | 2055045-04-8 |
|---|---|
| Product Name | Biotin-PEG6-NHS ester |
| Molecular Formula | C29H48N4O12S |
| Molecular Weight | 676.78 |
| IUPAC Name | 2,5-dioxopyrrolidin-1-yl 23-oxo-27-((3aS,4S,6aR)-2-oxohexahydro-1H-thieno[3,4-d]imidazol-4-yl)-4,7,10,13,16,19-hexaoxa-22-azaheptacosanoate |
| Standard InChI | InChI=1S/C29H48N4O12S/c34-24(4-2-1-3-23-28-22(21-46-23)31-29(38)32-28)30-8-10-40-12-14-42-16-18-44-20-19-43-17-15-41-13-11-39-9-7-27(37)45-33-25(35)5-6-26(33)36/h22-23,28H,1-21H2,(H,30,34)(H2,31,32,38)/t22-,23-,28-/m0/s1 |
| Standard InChIKey | QWDVPTVNWZPKBQ-LXWOLXCRSA-N |
| SMILES | O=C1N[C@@]2([H])CS[C@@H](CCCCC(NCCOCCOCCOCCOCCOCCOCCC(ON3C(CCC3=O)=O)=O)=O)[C@@]2([H])N1 |
| Appearance | Solid powder |
| Description | Biotin-PEG6-NHS ester is PEG derivative containing a biotin group and an NHS ester group. The NHS group reacts specifically and efficiently with lysine and N-terminal amino groups at pH 7-9 to form stable amide bonds. PEG Linkers may be useful in the development of antibody drug conjugates. |
| Purity | >98% (or refer to the Certificate of Analysis) |
| Shelf Life | >2 years if stored properly |
| Solubility | Soluble in DMSO |
| Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
| Synonyms | Biotin-PEG6-NHS ester |
| Reference | 1: Deng CY, Long YY, Liu S, Chen ZB, Li C. [Construction of biotin-modified polymeric micelles for pancreatic cancer targeted photodynamic therapy]. Yao Xue Xue Bao. 2015 Aug;50(8):1038-44. Chinese. PubMed PMID: 26669006. 2: Zhu W, Song Z, Wei P, Meng N, Teng F, Yang F, Liu N, Feng R. Y-shaped biotin-conjugated poly (ethylene glycol)-poly (epsilon-caprolactone) copolymer for the targeted delivery of curcumin. J Colloid Interface Sci. 2015 Apr 1;443:1-7. doi: 10.1016/j.jcis.2014.11.073. Epub 2014 Dec 6. PubMed PMID: 25526295. 3: Ke S, Wright JC, Kwon GS. Avidin-biotin-PEG-CPA complexes as potential EPR-directed therapeutic protein carriers: preparation and characterization. Bioconjug Chem. 2007 Sep-Oct;18(5):1644-50. Epub 2007 Aug 18. PubMed PMID: 17705554. 4: Kaiser K, Marek M, Haselgrübler T, Schindler H, Gruber HJ. Basic studies on heterobifunctional biotin-PEG conjugates with a 3-(4-pyridyldithio)propionyl marker on the second terminus. Bioconjug Chem. 1997 Jul-Aug;8(4):545-51. PubMed PMID: 9258454. |
| Last Modified | Aug 20 2021 |
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